Cas no 58954-05-5 (1H-Pyrazole, 1-(4-bromophenyl)-3,5-diphenyl-)

1H-Pyrazole, 1-(4-bromophenyl)-3,5-diphenyl- structure
58954-05-5 structure
Product Name:1H-Pyrazole, 1-(4-bromophenyl)-3,5-diphenyl-
CAS No:58954-05-5
MF:C21H15BrN2
MW:375.261204004288
CID:340357
PubChem ID:4645096
Update Time:2025-04-19

1H-Pyrazole, 1-(4-bromophenyl)-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(4-bromophenyl)-3,5-diphenyl-
    • 1-(4-bromophenyl)-3,5-diphenylpyrazole
    • 1-(p-bromophenyl)-3,5-diphenylpyrazole
    • 1(4-bromophenyl)-3,5-diphenyl-1H-pyrazol
    • SCHEMBL2816383
    • IKUIPCJIWYKWDH-UHFFFAOYSA-N
    • DTXSID90405202
    • 58954-05-5
    • Inchi: 1S/C21H15BrN2/c22-18-11-13-19(14-12-18)24-21(17-9-5-2-6-10-17)15-20(23-24)16-7-3-1-4-8-16/h1-15H
    • InChI Key: IKUIPCJIWYKWDH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 374.04195
  • Monoisotopic Mass: 374.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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